Cas no 71931-26-5 (2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-)
71931-26-5 structure
Product Name:2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-
CAS No:71931-26-5
MF:C23H36O3
MW:360.53014755249
CID:544784
PubChem ID:54061941
Update Time:2025-04-19
2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-
- 3-(4-tetradecoxyphenyl)prop-2-enoic acid
- 3-[4-(TETRADECYLOXY)PHENYL]PROP-2-ENOIC ACID
- DTXSID20708758
- 71931-26-5
-
- Inchi: 1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-20-26-22-17-14-21(15-18-22)16-19-23(24)25/h14-19H,2-13,20H2,1H3,(H,24,25)
- InChI Key: MAIJIPGFLLOFMZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=CC(=O)O)=CC=1)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 360.26658
- Monoisotopic Mass: 360.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 8.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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